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molecular formula C11H14N2 B3054930 1h-Indole-3-ethanamine, 4-methyl- CAS No. 62500-89-4

1h-Indole-3-ethanamine, 4-methyl-

Cat. No. B3054930
CAS RN: 62500-89-4
M. Wt: 174.24 g/mol
InChI Key: QCUCAQZMPVIYAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04978669

Procedure details

A suspension of 4-methyltryptophan (1.14 g, 5.2 mmol, Sigma) in diphenylmethane (45 mL) was heated at reflux until complete solution was obtained. The solution was then mixed with 45 mL water and 45 mL ethyl acetate, and the pH brought to 1 or lower with concentrated HCl. The mixture was vortexed vigorously for 30 seconds, and centrifuged to provide three layers. The middle (aqueous) layer was washed with ethyl acetate, and adjusted to pH 10 or higher with 10 N NaOH. The resulting white precipitate was extracted into ethyl acetate, and the extract evaporated to dryness under vacuum, to yield crude 4-methyltryptamine base. The crude base was dissolved and acidified in 50 mL EtOH containing 6 mmol 6 N HCl, and the resulting 4-methyltryptamine hydrochloride was crystallized from solution.
Name
4-methyltryptophan
Quantity
1.14 g
Type
reactant
Reaction Step One
Name
diphenylmethane
Quantity
45 mL
Type
solvent
Reaction Step One
Name
water
Quantity
45 mL
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
45 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
4-methyltryptamine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:16]=1[C:9]([CH2:10][C@@H:11](C(O)=O)[NH2:12])=[CH:8][NH:7]2.O.C(OCC)(=O)C.Cl>C1(CC2C=CC=CC=2)C=CC=CC=1>[CH3:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:16]=1[C:9]([CH2:10][CH2:11][NH2:12])=[CH:8][NH:7]2

Inputs

Step One
Name
4-methyltryptophan
Quantity
1.14 g
Type
reactant
Smiles
CC=1C=CC=C2NC=C(C[C@H](N)C(=O)O)C12
Name
diphenylmethane
Quantity
45 mL
Type
solvent
Smiles
C1(=CC=CC=C1)CC1=CC=CC=C1
Step Two
Name
water
Quantity
45 mL
Type
reactant
Smiles
O
Name
ethyl acetate
Quantity
45 mL
Type
reactant
Smiles
C(C)(=O)OCC
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux until complete solution
CUSTOM
Type
CUSTOM
Details
was obtained
CUSTOM
Type
CUSTOM
Details
to provide three layers
WASH
Type
WASH
Details
The middle (aqueous) layer was washed with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The resulting white precipitate was extracted into ethyl acetate
CUSTOM
Type
CUSTOM
Details
the extract evaporated to dryness under vacuum

Outcomes

Product
Details
Reaction Time
 30 s
Name
4-methyltryptamine
Type
product
Smiles
CC=1C=CC=C2NC=C(CCN)C12

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.